Cas no 1206999-85-0 (4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide)

• Product Name: 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide
• CAS No: 1206999-85-0
• MF: C₂₄H₂₈N₄O₂S
• MW: 436.569724082947
• CID: 5390933
• Update Time: 2025-07-15

4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[2-[2-(tert-butylamino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-[(4-methylphenyl)methyl]benzamide
• 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide

• Inchi： 1S/C24H28N4O2S/c1-17-5-7-18(8-6-17)15-26-22(30)19-9-11-20(12-10-19)28-14-13-25-23(28)31-16-21(29)27-24(2,3)4/h5-14H,15-16H2,1-4H3,(H,26,30)(H,27,29)
• InChI Key： GOMWIGLLXJMJND-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C1=CC=C(N2C(SCC(NC(C)(C)C)=O)=NC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide

Introduction to 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide (CAS No: 1206999-85-0)

4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide, identified by its CAS number 1206999-85-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its imidazole and benzamide moieties, along with various functional groups such as the tert-butylcarbamoyl and methylsulfanyl substituents, positions it as a potential candidate for further exploration in medicinal chemistry.

The imidazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules, including natural products and pharmacologically active agents. In 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide, the imidazole moiety is integrated into a larger framework that includes a benzamide group. The benzamide functionality is known to contribute to the biological activity of many drugs by serving as a pharmacophore or by modulating the interactions of the molecule with biological targets. The presence of the (4-methylphenyl)methyl group further enhances the structural complexity and potential for diverse biological interactions.

One of the most striking features of this compound is the presence of the tert-butylcarbamoyl and methylsulfanyl groups. The tert-butylcarbamoyl moiety is often incorporated into drug candidates to improve solubility, stability, and binding affinity. Additionally, the methylsulfanyl group can play a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets. The combination of these functional groups in 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide suggests that it may exhibit unique pharmacological properties that make it valuable for therapeutic applications.

In recent years, there has been growing interest in developing novel compounds that target specific biological pathways associated with various diseases. The benzamide and imidazole moieties in 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide are particularly relevant to this context, as they have been shown to interact with a variety of enzymes and receptors involved in disease processes. For instance, benzamides are known to interact with proteases and other enzymes, while imidazoles have been implicated in processes such as DNA binding and enzyme inhibition. The unique combination of these moieties in this compound makes it a promising candidate for further investigation.

The synthesis of 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. The introduction of each functional group requires precise control to avoid unwanted side reactions. This level of synthetic complexity underscores the importance of advanced chemical techniques in the development of novel pharmaceutical compounds.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential biological activity of 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide. Molecular modeling studies have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These studies provide valuable insights into the binding affinity and specificity of the molecule, which are critical factors in drug design. By leveraging computational tools, researchers can optimize the structure of this compound to enhance its therapeutic potential.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Inflammatory processes are associated with a wide range of pathological conditions, and inhibiting key inflammatory pathways has become a major focus in drug development. The benzamide moiety has been shown to possess anti-inflammatory properties by modulating enzymatic activities involved in inflammation. Additionally, the imidazole ring can interact with receptors that play a role in inflammatory responses. The unique combination of these features in 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide makes it an attractive candidate for further exploration as an anti-inflammatory agent.

Another potential application for this compound is in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. Targeting these pathways with small molecules has been successful in developing effective cancer therapies. The structural features of 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide, particularly its ability to interact with enzymes and receptors involved in cancer cell signaling, make it a promising candidate for further investigation as an anticancer agent.

The development of novel drug candidates like 4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]benzamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Each discipline contributes unique expertise that is essential for understanding how these molecules function at both the chemical and biological levels. This collaborative approach ensures that new drug candidates are thoroughly evaluated before moving into clinical trials.

In conclusion,4-(2-{[(tert-butylcarbamoyl)methyl]sulfanyl}-1H-imidazol-1-yi)-N-[(4-methyIphenyllmehI)benzarnide (CAS No: 1206999_85_0) represents an exciting advancement iI pharmaceutical chemistry with significant potential therapeutic applications Its structural complexity ar.d unique functional groups position it as a valuable candidate for further research iI anti-inflammatory ar.d anticancer therapies Additionally; recent advancements iI computational chemistry have provided new tools for understanding its potential biological activity These factors combined highlight;the importance oI continued research into this novel compound